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Compound of Interest

Compound Name:
Boc-2-(trifluoromethyl)-L-

phenylalanine

Cat. No.: B558731 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to both personal safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for

Boc-2-(trifluoromethyl)-L-phenylalanine, a fluorinated amino acid derivative. The following

procedural guidance is designed to answer specific operational questions, ensuring that this

compound is managed safely and effectively in the laboratory.

Essential Safety Information
Boc-2-(trifluoromethyl)-L-phenylalanine should be handled with care, recognizing the

potential hazards associated with halogenated organic compounds. While specific toxicity data

is limited, the presence of the trifluoromethyl group warrants caution.[1][2]

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[3]

Skin Contact: May cause skin irritation.

Eye Contact: May cause serious eye irritation.

Ingestion: May be harmful if swallowed.[2]
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Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products

can include oxides of carbon (CO, CO2), nitrogen oxides (NO, NO2), and hydrogen fluoride

gas (HF).[3]

Quantitative Data Summary
Property Value Reference

Chemical Formula C15H18F3NO4 [3]

Appearance
White to off-white powder or

solid
[4][5]

Hazard Classification

Not classified as a hazardous

substance under GHS and

OSHA guidelines for similar,

non-fluorinated compounds.

However, due to the

trifluoromethyl group, it should

be handled with care.

[2][4][6][7][8]

Storage Temperature

2 – 8 °C is recommended for

similar compounds. Store in a

dry, cool, and well-ventilated

place.

[7]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict handling protocol is critical to minimize exposure and ensure a safe

laboratory environment.

1. Engineering Controls:

Always handle Boc-2-(trifluoromethyl)-L-phenylalanine in a properly functioning and

certified chemical fume hood to minimize the inhalation of dust or vapors.[1][9]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

vicinity of the workstation.[9]
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2. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are

required. A face shield should be worn over safety glasses, particularly when there is a risk

of splashing.[1][9][10]

Hand Protection: Wear chemically resistant gloves, such as nitrile gloves. For prolonged

contact or when handling larger quantities, consult the glove manufacturer's chemical

resistance guide. Double gloving may be appropriate for handling highly hazardous

compounds.[1][2][9]

Body Protection: A flame-resistant lab coat should be worn over personal clothing and be

fully buttoned to maximize skin coverage.[1][9]

Foot Protection: Closed-toe shoes that cover the entire foot are mandatory.[9]

Respiratory Protection: While not typically required for small quantities handled in a fume

hood, if there is a risk of exposure exceeding permissible limits or if working outside of a

fume hood, a NIOSH-approved air-purifying respirator may be necessary.[1][3]

3. Handling and Use:

Avoid the formation of dust and aerosols.[3][11]

Do not breathe dust or vapors.[9]

Weigh the compound in a fume hood or a ventilated balance enclosure.

Use compatible tools (e.g., spatulas) for transferring the solid.

Keep the container tightly closed when not in use.[1][3]

Wash hands and any exposed skin thoroughly after handling.[9]

4. Spill Response:

Small Spills:
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Alert personnel in the immediate area.

Ensure the area is well-ventilated, preferably within a chemical fume hood.[1]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,

or earth.[1]

Collect the absorbed material and spilled substance into a suitable, labeled container for

hazardous waste disposal.[1][3]

Clean the spill area with an appropriate solvent and dispose of the cleaning materials as

hazardous waste.[1]

Large Spills:

Evacuate the immediate area and restrict access.[4][9]

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team immediately.[4][9]

If it is safe to do so, close the doors to the affected area to contain any dust or vapors.[1]
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A workflow diagram for the safe handling of Boc-2-(trifluoromethyl)-L-phenylalanine.
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Disposal Plan: Step-by-Step Procedures
Proper disposal of Boc-2-(trifluoromethyl)-L-phenylalanine and any contaminated materials

is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste: Collect any unused or waste Boc-2-(trifluoromethyl)-L-phenylalanine powder

in a dedicated, sealable, and clearly labeled container.[12]

Contaminated Materials: Any items that have come into contact with the compound, such as

weighing paper, gloves, pipette tips, and wipes, should be collected in a separate, sealed

container also labeled for chemical waste.[4]

2. Container Labeling:

Clearly label all waste containers with the full chemical name: "Waste Boc-2-
(trifluoromethyl)-L-phenylalanine" and include the primary hazard (e.g., "Irritant," "Handle

with Care").[9] If it is a mixture, list all chemical constituents and their approximate

percentages.[9]

3. Storage of Waste:

Store waste containers in a designated, cool, dry, and well-ventilated chemical waste

accumulation area, away from incompatible materials such as strong oxidizing agents and

strong acids.[3][9]

4. Final Disposal:

The recommended method for the disposal of Boc-2-(trifluoromethyl)-L-phenylalanine is

through a licensed and reputable chemical waste disposal company.[4]

Under no circumstances should this chemical be poured down the drain.[5]

All waste must be disposed of in accordance with federal, state, and local environmental

control regulations.[3]
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Workflow for the proper disposal of Boc-2-(trifluoromethyl)-L-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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